Cas no 52627-01-7 (2-Naphthalenesulfonicacid, bis(1-methylpropyl)-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, bis(1-methylpropyl)-, sodium salt (1:1)
• CAS No: 52627-01-7
• MF: C₁₈H₂₃O₃S
• MW: 319.438424348831
• CID: 368821
• PubChem ID: 3016764
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, bis(1-methylpropyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, bis(1-methylpropyl)-, sodium salt (1:1)
• 2,3-bis(2-methylpropyl)naphthalene-1-sulfonate
• diisobutylnaphthalenesulfonate
• 2-Naphthalenesulfonicacid, bis(1-methylpropyl)-, sodium salt (9CI)
• Lakaifen BX
• Nekal BX
• Nekal BXDry
• Sodium di-sec-butyl-2-naphthalenesulfonate
• 52627-01-7
• DTXSID20967060

• Inchi： 1S/C18H24O3S/c1-12(2)9-15-11-14-7-5-6-8-16(14)18(22(19,20)21)17(15)10-13(3)4/h5-8,11-13H,9-10H2,1-4H3,(H,19,20,21)/p-1
• InChI Key： KBLAMUYRMZPYLS-UHFFFAOYSA-M
• SMILES： S(C1=C2C=CC=CC2=CC(CC(C)C)=C1CC(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 319.13679
• Monoisotopic Mass: 319.13679
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 65.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C